Cas no 1193390-61-2 (N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide)

• Product Name: N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide
• CAS No: 1193390-61-2
• Molecular Formula: C₁₀H₁₉N₃O₂
• Molecular Weight: 213.27
• CID: 5047641
• PubChem ID: 45791987

N-[1-(N'-Hydroxycarbamimidoyl)cycloheptyl]acetamide Properties

Names and Identifiers

• N-[1-(N'-hydroxycarbamimidoyl)cycloheptyl]acetamide
• Z802671564
• CID 53412411
• N-[1-[(E)-N-hydroxycarbamimidoyl]cycloheptyl]acetamide
• Acetamide, N-[1-[(hydroxyamino)iminomethyl]cycloheptyl]-
• N-{1-[(E)-amino(hydroxyimino)methyl]cycloheptyl}acetamide
• N-(1-[(E)-Amino(hydroxyimino)methyl]cycloheptyl)acetamide
• 1193390-61-2
• N-[1-(N'-hydroxycarbamimidoyl)cycloheptyl]acetamide, AldrichCPR
• AKOS026730357
• N-{1-[(Z)-N'-HYDROXYCARBAMIMIDOYL]CYCLOHEPTYL}ACETAMIDE
• BS-12113

• InChIKey： LJUDOBMYZGMKSA-UHFFFAOYSA-N
• Inchi： 1S/C10H19N3O2/c1-8(14)12-10(9(11)13-15)6-4-2-3-5-7-10/h15H,2-7H2,1H3,(H2,11,13)(H,12,14)
• SMILES： O=C(C)NC1(C(=NO)N)CCCCCC1

Computed Properties

• Exact Mass: 213.147726857g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.147726857g/mol
• Heavy Atom Count: 15
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7

Experimental Properties

• pka: 6.80±0.69(Predicted)
• Density: 1.25±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes